N-(4-{[(3-fluorophenyl)amino]sulfonyl}phenyl)-4-nitrobenzamide

• IUPAC Name: N-[4-[(3-fluorophenyl)sulfamoyl]phenyl]-4-nitrobenzamide
• InChI: InChI=1S/C19H14FN3O5S/c20-14-2-1-3-16(12-14)22-29(27,28)18-10-6-15(7-11-18)21-19(24)13-4-8-17(9-5-13)23(25)26/h1-12,22H,(H,21,24)
• InChI Key: GEHKCVSXXHPWPL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C19H14FN3O5S
• Molecular Weight: 415.4 g/mol

Description

N-(4-{[(3-fluorophenyl)amino]sulfonyl}phenyl)-4-nitrobenzamide, commonly known as FSBA, is a chemical compound that has been widely used in scientific research. FSBA is a sulfonamide derivative that has been found to have potential applications in various fields, including biochemistry, pharmacology, and medicinal chemistry.

Scientific Research Applications

FSBA has been widely used in scientific research due to its potential applications in various fields. FSBA has been found to be a useful tool in the study of protein-ligand interactions, such as the interactions between enzymes and substrates. FSBA has also been used in the development of new drugs, as it has been found to inhibit the activity of certain enzymes that are involved in disease processes. FSBA has also been used in the study of protein-protein interactions, as it can be used to crosslink proteins.

Mechanism of Action

The mechanism of action of FSBA involves the formation of a covalent bond between the sulfonamide group of FSBA and the amino group of a protein. This covalent bond results in the cross-linking of proteins, which can lead to changes in the protein's activity or function. FSBA has been found to inhibit the activity of certain enzymes, such as carbonic anhydrase, by cross-linking the enzyme's active site with a nearby amino acid residue.
Biochemical and Physiological Effects:
FSBA has been found to have various biochemical and physiological effects. FSBA has been found to inhibit the activity of certain enzymes, such as carbonic anhydrase, which plays a role in the regulation of acid-base balance in the body. FSBA has also been found to inhibit the activity of certain proteases, which are involved in the breakdown of proteins. FSBA has been found to have anti-inflammatory effects, as it has been found to inhibit the activity of certain enzymes that are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

FSBA has several advantages for lab experiments. FSBA is a small molecule that can easily penetrate cell membranes, making it useful for studying protein-protein interactions in living cells. FSBA is also a reversible cross-linker, which allows for the study of dynamic protein interactions. However, FSBA has some limitations for lab experiments. FSBA can cross-link proteins non-specifically, which can lead to the formation of protein aggregates. FSBA can also form covalent bonds with other nucleophiles in the cell, such as glutathione, which can lead to the depletion of these molecules.

Future Directions

There are several future directions for the study of FSBA. One potential direction is the development of new drugs that target enzymes that are inhibited by FSBA. Another potential direction is the study of protein-protein interactions in living cells using FSBA. The development of new techniques for the selective cross-linking of proteins using FSBA is also a potential future direction. Overall, the study of FSBA has the potential to lead to new insights into the mechanisms of protein interactions and the development of new drugs.

Synthesis Methods

FSBA can be synthesized using a multi-step process involving the reaction of various chemical compounds. The synthesis of FSBA involves the reaction of 4-nitrobenzoic acid with thionyl chloride to form 4-nitrobenzoyl chloride. The 4-nitrobenzoyl chloride is then reacted with 4-aminobenzenesulfonamide to form N-(4-nitrobenzoyl)-4-aminobenzenesulfonamide. The final step involves the reaction of N-(4-nitrobenzoyl)-4-aminobenzenesulfonamide with 3-fluoroaniline to form FSBA.